3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide
Overview
Description
3-(Bromomethyl)-1-cyclopropylpyrrolidine hydrobromide (3-BCPH) is an organic compound with a wide range of applications in scientific research. It is a cyclic amine containing a bromomethyl group and a cyclopropyl ring. It is a colorless, odorless, and water-soluble solid that is commonly used in biochemical and physiological research. 3-BCPH has been used in various biological assays, including enzyme inhibition and enzyme activation, as well as in the study of the structure and function of proteins.
Mechanism of Action
3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide acts as an inhibitor of enzymes, such as proteases, phosphatases, and kinases. It has been shown to inhibit the activity of these enzymes by binding to their active sites and blocking their catalytic activity. 3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide has also been shown to act as an activator of enzymes, such as phosphodiesterases and adenylate cyclases. It has been shown to activate these enzymes by binding to their active sites and increasing their catalytic activity.
Biochemical and Physiological Effects
3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases, phosphatases, and kinases. It has also been shown to activate enzymes, such as phosphodiesterases and adenylate cyclases. In addition, 3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide has been shown to have an effect on the metabolism of carbohydrates, lipids, and proteins, as well as on the production of hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide has several advantages for use in lab experiments. It is a relatively inexpensive compound, and it is water-soluble and easy to work with. In addition, it is non-toxic and has a low molecular weight. However, there are some limitations to its use in lab experiments. It is not very stable, and it can degrade over time if not stored properly. In addition, it is not very soluble in organic solvents, and it can be difficult to purify.
Future Directions
The potential for 3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide to be used in scientific research is vast. One potential future direction is to explore its potential as an inhibitor of enzymes involved in cancer progression. Additionally, further research could be conducted to explore its potential to activate enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, further research could be conducted to explore its potential to activate enzymes involved in the production of hormones and neurotransmitters. Additionally, further research could be conducted to explore its potential to modulate the activity of G-protein coupled receptors. Finally, further research could be conducted to explore its potential to interact with other drugs and compounds, and to explore its potential to interact with receptors in the body.
Synthesis Methods
3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide is prepared by reacting cyclopropylpyrrolidine with bromomethyl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous solution at room temperature. The product of the reaction is 3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide hydrobromide, which is isolated by crystallization.
Scientific Research Applications
3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide has been used in various scientific research applications, such as enzyme inhibition and enzyme activation. It has been used to study the structure and function of proteins, as well as to study the effects of drugs on biochemical pathways. 3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide has also been used to study the effects of hormones on biochemical pathways, as well as to study the effects of environmental toxins on biochemical pathways.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(bromomethyl)-1-cyclopropylpyrrolidine hydrobromide involves the reaction of 1-cyclopropylpyrrolidine with bromomethane in the presence of a strong base, followed by the addition of hydrobromic acid to form the hydrobromide salt.", "Starting Materials": [ "1-cyclopropylpyrrolidine", "bromomethane", "strong base", "hydrobromic acid" ], "Reaction": [ "1. 1-cyclopropylpyrrolidine is reacted with bromomethane in the presence of a strong base, such as potassium hydroxide or sodium hydride, to form 3-(bromomethyl)-1-cyclopropylpyrrolidine.", "2. The resulting product is then treated with hydrobromic acid to form the hydrobromide salt of 3-(bromomethyl)-1-cyclopropylpyrrolidine." ] } | |
CAS RN |
2703781-91-1 |
Molecular Formula |
C8H15Br2N |
Molecular Weight |
285 |
Purity |
95 |
Origin of Product |
United States |
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